Cas no 2227837-76-3 ((2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol)

• Product Name: (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol
• CAS No: 2227837-76-3
• MF: C₁₀H₁₁ClF₂O
• MW: 220.643549203873
• CID: 6128572
• PubChem ID: 165979686
• Update Time: 2025-06-13

(2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol
• EN300-1995090
• 2227837-76-3

• Inchi： 1S/C10H11ClF2O/c1-6(14)2-3-7-8(12)4-5-9(13)10(7)11/h4-6,14H,2-3H2,1H3/t6-/m1/s1
• InChI Key： AQNFAQNQCNSUBF-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC=C(C=1CC[C@@H](C)O)F)F

Computed Properties

• Exact Mass: 220.0466490g/mol
• Monoisotopic Mass: 220.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol

Recent Advances in the Study of (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol (CAS: 2227837-76-3)

The compound (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol (CAS: 2227837-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the stereoselective synthesis of (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol, highlighting its importance as a chiral intermediate in the production of bioactive molecules. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity, which is critical for its application in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Additionally, the compound's structural features have been explored in the context of drug design, particularly for targeting G-protein-coupled receptors (GPCRs). Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity, paving the way for the design of derivatives with enhanced therapeutic profiles.

In conclusion, (2R)-4-(2-chloro-3,6-difluorophenyl)butan-2-ol represents a versatile and promising scaffold in medicinal chemistry. Ongoing research efforts are expected to further uncover its potential applications and contribute to the development of new therapeutic agents. Future studies should focus on in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.